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Compound of Interest

Compound Name: Chlorotriphenylsilane

Cat. No.: B103829

For Researchers, Scientists, and Drug Development Professionals

Chlorotriphenylsilane (TPSCI), a prominent organosilicon compound, serves as a
cornerstone in modern organic synthesis and materials science. Its utility is particularly
pronounced in the pharmaceutical industry, where it functions as a versatile protecting group
for alcohols and amines and as a crucial intermediate in the synthesis of complex active
pharmaceutical ingredients (APIs).[1][2][3] This technical guide provides an in-depth overview
of the synthesis and characterization of chlorotriphenylsilane, offering detailed experimental
protocols and structured data for laboratory and research applications.

Physicochemical Properties

Chlorotriphenylsilane is a white to off-white crystalline solid.[1][4] It is sensitive to moisture
and reacts with water, necessitating handling under anhydrous conditions.[4][5]
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Property Value References
Molecular Formula C1sH1sCISi [41[6]
Molecular Weight 294.85 g/mol [61[7]

CAS Number 76-86-8 [4115][6]
Melting Point 91-94 °C [31[4]

Boiling Point 378 °C [1][4]
Density ~1.14 g/cm?3 [1114]

Soluble in nonpolar organic
Solubility solvents (e.g., benzene, [4115]

toluene); reacts with water.

Synthesis of Chlorotriphenylsilane

Several methods exist for the synthesis of chlorotriphenylsilane, with the Grignard reagent

coupling method being one of the most common and versatile approaches.[8]
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Grignard Synthesis Pathway

The Grignard pathway is a robust method for forming silicon-carbon bonds.[9] The synthesis of

chlorotriphenylsilane can be achieved by reacting a phenyl Grignard reagent with a suitable

chlorosilane, such as diphenyldichlorosilane.[8] The reaction proceeds via a nucleophilic attack

of the Grignard's carbanion on the electrophilic silicon atom.[8]
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Products & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Technical Guide to the Synthesis and
Characterization of Chlorotriphenylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103829#synthesis-and-characterization-of-
chlorotriphenylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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